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Compound of Interest

Compound Name: JINJ-54717793

Cat. No.: B8726860

Audience: Researchers, scientists, and drug development professionals.
Introduction

JNJ-54717793 is a potent and selective antagonist of the orexin-1 receptor (OX1R) that is
orally active and brain-penetrant.[1][2][3] It demonstrates high affinity for the human OX1R with
a Ki value of 16 nM, exhibiting approximately 50-fold selectivity over the orexin-2 receptor
(OX2R), which has a Ki of 700 nM.[1][4] This compound is under investigation for its potential
in treating anxiety disorders. Proper dissolution and handling are crucial for obtaining reliable
and reproducible results in in vitro studies. This document provides detailed protocols for
dissolving JNJ-54717793 for use in various in vitro assays.

Chemical Properties

o Chemical Name: (1S,2R,4R)-7-([(3-fluoro-2-pyrimidin-2-ylphenyl)carbonyl]-N-[5-
(trifluoromethyl)pyrazin-2-yl]-7-azabicyclo[2.2.1]heptan-2-amine)

e CAS Number: 1628843-99-1
e Molecular Formula: C22H18F2NeO

» Molecular Weight: 458.41 g/mol
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Data Presentation: Solubility and Stock Solution

Stability

The following table summarizes the solubility and stability data for INJ-54717793 in a common

solvent used for preparing stock solutions.

Maximum Stock Solution

Solvent . ) o Shelf Life
Solubility Concentration  Conditions
240 mg/mL

DMSO 10 mM 1 month
(523.55 mM)

-80°C 6 months

Note: To enhance solubility in DMSO, ultrasonic treatment may be required. It is also

recommended to warm the solution to 37°C and use an ultrasonic bath to aid dissolution.

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of INJ-54717793 in dimethyl

sulfoxide (DMSO).

Materials:

e JNJ-54717793 powder

e Anhydrous dimethyl sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Pipettes and sterile filter tips

o \ortex mixer
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 Ultrasonic bath (optional)

Procedure:

Calculate the required mass of JINJ-54717793:

o To prepare 1 mL of a 10 mM stock solution, you will need 4.5841 mg of INJ-54717793.

o Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000
(mg/g) = 0.010 mol/L * 0.001 L * 458.41 g/mol * 1000 mg/g = 4.5841 mg

Weigh the compound:

o Carefully weigh out the calculated amount of INJ-54717793 powder using an analytical
balance and transfer it to a sterile microcentrifuge tube.

Add DMSO:

o Add the desired volume of DMSO to the microcentrifuge tube containing the JNJ-
54717793 powder. For a 10 mM solution, add 1 mL of DMSO for every 4.5841 mg of
compound.

Dissolve the compound:

o Vortex the mixture thoroughly until the powder is completely dissolved.

o If the compound does not fully dissolve, briefly sonicate the solution in an ultrasonic bath.

Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Preparation of Working Solutions for In Vitro Assays
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This protocol outlines the dilution of the DMSO stock solution into an aqueous buffer or cell
culture medium for use in in vitro experiments. It is critical to keep the final DMSO
concentration in the assay low (typically <0.1%) to avoid solvent-induced cellular toxicity.

Materials:

10 mM JINJ-54717793 stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, HBSS) or cell culture medium

Sterile polypropylene tubes

Pipettes and sterile filter tips
Procedure:
e Determine the final desired concentration of INJ-54717793 and the final volume.

o Perform serial dilutions: It is recommended to perform serial dilutions to achieve a low final
DMSO concentration.

o Intermediate Dilution (e.g., 1 mM): Dilute the 10 mM stock solution 1:10 in your chosen
aqueous buffer or medium. For example, add 10 pL of the 10 mM stock to 90 pL of
buffer/medium.

o Final Dilution: Add the appropriate volume of the intermediate dilution to your final assay
volume. For example, to achieve a final concentration of 1 uM in 1 mL, add 1 pL of the 1
mM intermediate solution to 999 L of the assay medium. This results in a final DMSO
concentration of 0.01%.

e Mix thoroughly: Gently mix the final working solution before adding it to your assay (e.g., cell
culture plate).

» Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the
test samples.

Mandatory Visualizations
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Workflow for Preparing JNJ-54717793 Working Solutions
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Caption: Workflow for dissolving JNJ-54717793 and preparing working solutions.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8726860?utm_src=pdf-body-img
https://www.benchchem.com/product/b8726860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8726860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Simplified Orexin Signaling and JNJ-54717793 Mechanism
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Caption: Mechanism of action of INJ-54717793 as an OX1R antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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assays]|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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